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Compound of Interest

Compound Name: p-Tolylacetic acid

Cat. No.: B051852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
p-Tolylacetic acid, also known as 4-methylphenylacetic acid, is an aromatic carboxylic acid

that serves as a crucial building block in the synthesis of a wide range of organic compounds.

Its structural features, comprising a para-substituted toluene ring attached to an acetic acid

moiety, make it a versatile intermediate in the pharmaceutical and agrochemical industries.

This technical guide provides a comprehensive overview of its structure, nomenclature,

physicochemical properties, and detailed experimental protocols for its synthesis.

Structure and Nomenclature
The structural formula of p-Tolylacetic acid consists of a phenyl group substituted with a

methyl group at the para (position 4) and an acetic acid group. This arrangement gives rise to

its systematic and common names.

Chemical Structure Diagram
Caption: Skeletal structure of p-Tolylacetic acid.

Nomenclature Hierarchy

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b051852?utm_src=pdf-interest
https://www.benchchem.com/product/b051852?utm_src=pdf-body
https://www.benchchem.com/product/b051852?utm_src=pdf-body
https://www.benchchem.com/product/b051852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nomenclature of p-Tolylacetic Acid

2-(4-methylphenyl)acetic acid

p-Tolylacetic acid

is commonly known as

4-Methylphenylacetic acid 4-Methylbenzeneacetic acid p-Methylphenylacetic acid

Click to download full resolution via product page

Caption: Relationship between IUPAC and common names.

The systematic IUPAC name for this compound is 2-(4-methylphenyl)acetic acid.[1] However, it

is more commonly referred to as p-Tolylacetic acid or 4-methylphenylacetic acid.[2][3] A

comprehensive list of its synonyms is provided in the data table below.

Physicochemical and Identification Data
A summary of the key quantitative and identification parameters for p-Tolylacetic acid is

presented in the following tables for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C₉H₁₀O₂ [1][3]

Molecular Weight 150.17 g/mol [1][4]

Melting Point 88-92 °C [5]

Boiling Point 265-267 °C [5]

Appearance
White to off-white crystalline

powder
[6]

Solubility Soluble in methanol

Identifier Value Reference(s)

CAS Number 622-47-9 [1][2][3]

PubChem CID 248474 [1][3]

InChI Key
GXXXUZIRGXYDFP-

UHFFFAOYSA-N
[1][5]

SMILES CC1=CC=C(C=C1)CC(=O)O [1]

Synonyms

(4-Methylphenyl)acetic Acid[7]

2-(p-Tolyl)acetic acid[1]

2-p-Tolylacetic acid[7]

4-Methylbenzeneacetic acid[4][7]

4-Tolylacetic acid[4][7]

p-Methylphenylacetic acid[4][7]

Acetic acid, (p-tolyl)-[6]

Benzeneacetic acid, 4-methyl-[1][8]
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Experimental Protocols
The synthesis of p-Tolylacetic acid can be achieved through various methods. Below are

detailed protocols for two common synthetic routes.

Hydrolysis of 4-Methylbenzyl Cyanide
This method involves the conversion of 4-methylbenzyl cyanide (also known as p-

tolylacetonitrile) to p-Tolylacetic acid via acid-catalyzed hydrolysis.

Workflow Diagram:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b051852?utm_src=pdf-body
https://www.benchchem.com/product/b051852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis via Hydrolysis Workflow

Start: 4-Methylbenzyl Cyanide

Acid Hydrolysis
(e.g., H₂SO₄/H₂O)

Reaction Quenching
(Addition of water)

Extraction
(with organic solvent)

Purification
(Crystallization)

End: p-Tolylacetic Acid

 

Willgerodt-Kindler Reaction Workflow

Start: 4'-Methylacetophenone

Reaction with Sulfur
and Morpholine

Thioamide Intermediate

Hydrolysis
(Acidic or Basic)

Acidification

Extraction and Purification

End: p-Tolylacetic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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